methyl 10H-phenothiazine-10-carboxylate

• IUPAC Name: methyl phenothiazine-10-carboxylate
• InChI: InChI=1S/C14H11NO2S/c1-17-14(16)15-10-6-2-4-8-12(10)18-13-9-5-3-7-11(13)15/h2-9H,1H3
• InChI Key: WWHYODNLUNCVDI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C2=CC=CC=C2SC3=CC=CC=C31
• Molecular Formula: C14H11NO2S
• Molecular Weight: 257.31 g/mol

Description

Methyl 10H-phenothiazine-10-carboxylate, also known as 10-Methylphenothiazine, is an organic compound with the empirical formula C13H11NS. It has a molecular weight of 213.30. It is also known by other names such as 10-Methyl-10H-phenothiazine and N-Methylphenothiazine.

Molecular Structure Analysis

The molecular structure of methyl 10H-phenothiazine-10-carboxylate consists of a tricyclic system with two benzene rings joined by a para-thiazine ring. The InChI string for this compound is InChI=1S/C13H11NS/c1-14-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14/h2-9H,1H3.

Physical And Chemical Properties Analysis

Methyl 10H-phenothiazine-10-carboxylate is a slightly yellow to pale green crystalline powder. It has a melting point of 99-101°C (lit.). It is insoluble in water.

Scientific Research Applications

Photodynamic Therapy and Photochemotherapy

Phenothiazines, including derivatives like methyl 10H-phenothiazine-10-carboxylate, have been studied for their potential use in photodynamic therapy and photochemotherapy. A study by Wainwright, Grice, and Pye (1999) explored the synthesis and characterization of phenothiazines for potential use in these therapies, highlighting their potential as photosensitizers (Wainwright, Grice, & Pye, 1999).

Fluorescence Properties for Nanomaterials

Methyl 10H-phenothiazine-10-carboxylate derivatives have been investigated for their optical properties, particularly in fluorescent electrospun polymers. Gal et al. (2021) studied the fluorescence emission properties of these compounds in solution and solid state, which could be significant for developing fluorescent nanomaterials (Gal et al., 2021).

Dye-Sensitized Solar Cells

The application of phenothiazine-based dyes in dye-sensitized solar cells (DSSCs) has been a subject of interest. Huang, Meier, and Cao (2016) discussed the importance of 10H-phenothiazine-based dyes in DSSCs, highlighting their strong donor character and potential for efficient light harvesting and electron injection, which is crucial for the development of high-performance solar cells (Huang, Meier, & Cao, 2016).

Vibrational Spectroscopy

The vibrational spectroscopy of phenothiazine derivatives, including methyl 10H-phenothiazine-10-carboxylate, has been a subject of study. Endrédi et al. (2006) conducted a detailed investigation into the vibrational spectroscopic behavior of phenothiazine derivatives, contributing to a better understanding of their structural and spectroscopic properties (Endrédi et al., 2006).

Antioxidant and Antimicrobial Studies

Synthesized phenothiazine derivatives have been evaluated for their antioxidant and antimicrobial activities. Venkatesan et al. (2015) explored the synthesis of phenothiazine derivatives and their in vitro antibacterial and antioxidant studies, indicating potential applications in the medical field (Venkatesan et al., 2015).

Safety and Hazards

Methyl 10H-phenothiazine-10-carboxylate is classified under the GHS07 hazard class. It has hazard statements H315 - H319 - H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this compound.